Cas no 1021079-33-3 (1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one)

• Product Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one
• CAS No: 1021079-33-3
• MF: C₁₆H₁₇FN₂O₃S₂
• MW: 368.446184873581
• CID: 5445609
• Update Time: 2025-05-25

1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-thiophen-2-ylsulfonylethanone
• 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one

• Inchi： 1S/C16H17FN2O3S2/c17-13-4-1-2-5-14(13)18-7-9-19(10-8-18)15(20)12-24(21,22)16-6-3-11-23-16/h1-6,11H,7-10,12H2
• InChI Key： LFFZREDXLQFMCA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2F)CC1)CS(C1SC=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one

Compound Introduction: 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one (CAS No. 1021079-33-3)

The compound 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one (CAS No. 1021079-33-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacological agents. This molecule, characterized by its intricate structural framework, combines a piperazine moiety with a thiophene-sulfonyl group, creating a unique chemical entity with potential therapeutic applications. The presence of a fluorine atom at the para position of the phenyl ring enhances its electronic properties, making it an attractive scaffold for further derivatization and optimization.

Recent research in the domain of central nervous system (CNS) drugs has highlighted the importance of piperazine derivatives due to their ability to modulate neurotransmitter systems. The piperazin-1-yl substituent in this compound is particularly noteworthy, as it is known to interact with various biological targets, including serotonin and dopamine receptors. This interaction profile makes it a promising candidate for the development of drugs targeting disorders such as depression, anxiety, and schizophrenia. The thiophene-2-sulfonyl group further contributes to the molecule's pharmacological potential by introducing rigidity and electronic diversity, which can influence binding affinity and selectivity.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The structural features of 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one make it an ideal candidate for these approaches. Studies have demonstrated that fluorinated aromatic rings can enhance metabolic stability and binding interactions with biological targets. The combination of these elements in this compound suggests that it may exhibit improved pharmacokinetic properties compared to simpler analogs.

Moreover, the sulfonyl group at the second position of the ethanone backbone introduces a polar moiety that can facilitate hydrogen bonding interactions with protein targets. This feature is particularly relevant for designing molecules that require precise spatial orientation within the binding pocket of enzymes or receptors. The fluorophenyl ring also contributes to hydrophobic interactions, which are crucial for achieving high affinity binding. These combined features make 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in neuropharmacology have underscored the need for compounds that can selectively modulate specific neurotransmitter systems without causing off-target effects. The dual interaction profile of this compound—targeting both serotonin and dopamine receptors—holds promise for treating complex CNS disorders that involve dysregulation of multiple neurotransmitter pathways. For instance, studies have shown that piperazine derivatives can exhibit antidepressant and antipsychotic effects by modulating serotonin receptor activity. The presence of a fluorine atom may further enhance these effects by improving receptor binding affinity.

The synthesis of 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps include the formation of the piperazine ring through nucleophilic substitution or cyclization reactions, followed by sulfonylation and introduction of the fluorinated phenyl group. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluation.

In terms of potential applications, this compound has garnered interest from academic researchers and pharmaceutical companies alike. Its structural features suggest utility not only in CNS drug development but also in other therapeutic areas such as pain management and inflammation modulation. The ability to fine-tune its pharmacological properties through structural modifications makes it a valuable tool for drug discovery campaigns targeting various diseases.

Future research directions may focus on exploring analogs of this compound to improve its efficacy and safety profile further. Techniques such as structure-based drug design and molecular dynamics simulations can be employed to gain insights into how small modifications at specific positions affect biological activity. Additionally, preclinical studies will be essential to evaluate its potential as a therapeutic agent in animal models before human trials can commence.

The significance of this compound extends beyond its immediate pharmacological applications; it also serves as a platform for understanding how structural features influence biological activity at a molecular level. By studying compounds like 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-(thiophene-2-sulfonyl)ethan-1-one, researchers can gain valuable insights into drug design principles that can be applied across different therapeutic areas.